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Compound of Interest

Compound Name: 1-Dodecanol

Cat. No.: B089629 Get Quote

Lauryl alcohol, a versatile fatty alcohol, is a cornerstone ingredient in a multitude of

applications, from personal care products to pharmaceuticals. This guide provides an in-depth

analysis of its chemical properties, common nomenclature in research, synthesis, and key

applications, tailored for researchers, scientists, and drug development professionals.

Chemical Identity and Nomenclature
Lauryl alcohol is an organic compound with the chemical formula C₁₂H₂₆O.[1] In scientific

literature and commercial applications, it is known by a variety of names. A comprehensive

understanding of this nomenclature is crucial for accurate literature review and material

sourcing.

Common Names and Synonyms in Research:

Systematic IUPAC Name: Dodecan-1-ol[1][2][3]

Common Names: Lauryl alcohol, Dodecyl alcohol[2][3][4]

Other Synonyms: Alcohol C12, Lauric alcohol, Laurinic alcohol, 1-Hydroxydodecane,

Undecyl carbinol.[3][5][6][7]

The multiplicity of names underscores the importance of using a standard identifier in research,

with the CAS number being the most reliable.

Table 1: Chemical Identifiers for Lauryl Alcohol
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Identifier Value

CAS Number 112-53-8[1][2]

EC Number 203-982-0[1][8]

PubChem CID 8193[2]

ChEBI ID 28878[2]

InChI Key LQZZUXJYWNFBMV-UHFFFAOYSA-N[2]

Physicochemical Properties
Lauryl alcohol is a colorless, water-insoluble solid at room temperature with a characteristic

floral odor.[2][3][9] Its physical and chemical properties are pivotal to its function in various

formulations.

Table 2: Physicochemical Data of Lauryl Alcohol

Property Value Reference

Molecular Formula C₁₂H₂₆O [1][2]

Molar Mass 186.33 g/mol [2][8]

Appearance
Colorless solid or waxy

substance
[1][2]

Melting Point 24 °C (75 °F; 297 K) [2][3][9]

Boiling Point 259 °C (498 °F; 532 K) [2][8][9]

Density 0.8309 g/cm³ [2][8]

Solubility in water 0.004 g/L [2][8]

Solubility in other solvents
Soluble in ethanol and diethyl

ether
[2]

Flash Point 127 °C (261 °F; 400 K) [2]
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Synthesis and Production
Industrially, lauryl alcohol is primarily derived from the reduction of fatty acids from palm kernel

oil or coconut oil.[2][3][9] It can also be produced synthetically through the Ziegler process.[7]

For laboratory-scale synthesis, several methods are documented. A classic and often cited

method is the Bouveault-Blanc reduction of ethyl laurate.[2][10]

Experimental Protocol: Bouveault-Blanc Reduction of
Ethyl Laurate
This protocol is adapted from established literature for the synthesis of lauryl alcohol.

Materials:

Sodium (Na)

Dry toluene

Ethyl laurate (C₁₄H₂₈O₂)

Absolute ethanol (C₂H₅OH)

Diethyl ether ((C₂H₅)₂O)

Apparatus: Three-necked flask, mechanical stirrer, reflux condenser, separatory funnel.

Procedure:

Preparation of Sodium Dispersion: In a three-necked flask equipped with a mechanical stirrer

and a reflux condenser, place 70 g of sodium and 200 cc of dry toluene. Heat the flask until

the sodium melts. Stir vigorously to create a fine dispersion of sodium, then allow it to cool

while continuing to stir.[10]

Reduction Reaction: Once the sodium dispersion has cooled to approximately 60°C, add a

solution of 114 g of ethyl laurate in 150 cc of absolute ethanol from a separatory funnel,

followed by an additional 500 cc of absolute ethanol. The addition should be rapid, typically

within 2-3 minutes.[10]
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Completion and Work-up: After the initial vigorous reaction subsides, heat the flask on a

steam bath until all the sodium has dissolved.[10]

Removal of Volatiles: Steam distill the mixture to remove toluene and ethyl alcohol.[10]

Washing: Transfer the hot reaction mixture to a separatory funnel and wash it three times

with 200 cc portions of hot water to remove sodium laurate.[10]

Extraction and Purification: Cool the mixture and extract the lauryl alcohol with diethyl ether.

Evaporate the ether and distill the crude lauryl alcohol under reduced pressure. The final

product typically boils at 143–146°C at 18 mm Hg.[10]

Ethyl Laurate
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Bouveault-Blanc Reduction Workflow for Lauryl Alcohol Synthesis.

Key Applications in Research and Drug
Development
Lauryl alcohol serves as a versatile building block and functional ingredient in numerous

scientific and industrial applications.

Precursor for Surfactants

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV2P0372
http://www.orgsyn.org/demo.aspx?prep=CV2P0372
http://www.orgsyn.org/demo.aspx?prep=CV2P0372
http://www.orgsyn.org/demo.aspx?prep=CV2P0372
https://www.benchchem.com/product/b089629?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


One of the most significant applications of lauryl alcohol is as a precursor for the synthesis of

surfactants.[2][8][9] The most notable of these is sodium lauryl sulfate (SLS), a widely used

anionic surfactant in cleaning products, cosmetics, and as a component in biochemical and

molecular biology research (e.g., in SDS-PAGE).[2] The synthesis involves the sulfation of

lauryl alcohol followed by neutralization with a base.
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Sodium Hydroxide
(NaOH)

Neutralization

Lauryl Sulfuric Acid
Sodium Lauryl Sulfate

(SLS)

Water
(H₂O)
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Synthesis Pathway of Sodium Lauryl Sulfate (SLS) from Lauryl Alcohol.

Role in Formulations
In the pharmaceutical and cosmetic industries, lauryl alcohol is valued for its properties as an

emollient, emulsifier, and viscosity-controlling agent.[1][11]

Emollient: It softens and soothes the skin by forming a protective layer that helps to lock in

moisture.[1] This property is crucial in the formulation of creams, lotions, and ointments.

Emulsifier: Lauryl alcohol helps to stabilize emulsions by preventing the separation of oil and

water phases, which is essential for the texture and stability of many topical drug delivery

systems.[1][11]

Viscosity Modifier: It is used to thicken formulations, contributing to the desired consistency

and feel of products.[1]

Chemical Intermediate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/Dodecanol
https://vichemic.pl/en/lauryl-alcohol-a-gentle-emollient-and-building-block-for-the-cosmetic-and-detergent-industries/
https://www.atamanchemicals.com/lauryl-alcohol_u23972/
https://en.wikipedia.org/wiki/Dodecanol
https://www.benchchem.com/product/b089629?utm_src=pdf-body-img
https://www.specialchem.com/cosmetics/inci-ingredients/lauryl-alcohol
https://curlvana.in/blogs/ingredient-directory/lauryl-alcohol
https://www.specialchem.com/cosmetics/inci-ingredients/lauryl-alcohol
https://www.specialchem.com/cosmetics/inci-ingredients/lauryl-alcohol
https://curlvana.in/blogs/ingredient-directory/lauryl-alcohol
https://www.specialchem.com/cosmetics/inci-ingredients/lauryl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lauryl alcohol is a precursor to other important chemical compounds. For instance, it can be

oxidized to produce dodecanal (lauryl aldehyde), a significant fragrance component.[2][3] It is

also used to synthesize 1-bromododecane, an alkylating agent employed to enhance the

lipophilicity of organic molecules.[2]

Safety and Handling
Lauryl alcohol is generally considered safe for use in cosmetic and pharmaceutical formulations

at typical concentrations.[1] It is a fatty alcohol and, unlike short-chain alcohols, is not drying to

the skin.[1] However, it can cause skin irritation in some individuals.[2] It is also noted to be

harmful to marine organisms.[2][9] Standard laboratory safety protocols should be followed

when handling lauryl alcohol, including the use of personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089629#what-is-lauryl-alcohol-and-its-common-
names-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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